2-(Trifluoroacetyl)-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
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Description
2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone is a fluorinated organic compound with significant interest in various scientific fields due to its unique structural features and potential applications. The presence of trifluoromethyl groups enhances its chemical stability, lipophilicity, and metabolic stability, making it a valuable compound in pharmaceuticals, agrochemicals, and materials science.
Properties
Molecular Formula |
C12H9F6NO |
|---|---|
Molecular Weight |
297.20 g/mol |
IUPAC Name |
2,2,2-trifluoro-1-[6-(trifluoromethyl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone |
InChI |
InChI=1S/C12H9F6NO/c13-11(14,15)9-2-1-8-6-19(4-3-7(8)5-9)10(20)12(16,17)18/h1-2,5H,3-4,6H2 |
InChI Key |
UYQMGEOZZHNBHJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC2=C1C=C(C=C2)C(F)(F)F)C(=O)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
This process can be achieved using various reagents and conditions, such as trifluoromethyltrimethylsilane (TMSCF3) in the presence of a base like potassium carbonate or sodium hydride . The reaction conditions often require an inert atmosphere and controlled temperatures to ensure high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and advanced purification techniques, such as column chromatography or recrystallization, ensures the production of high-purity 2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.
Substitution: Nucleophilic substitution reactions can occur at the trifluoromethyl groups, leading to the formation of substituted products.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.
Substitution: Nucleophiles such as amines or thiols under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions result in various substituted derivatives with altered functional groups.
Scientific Research Applications
2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of fluorinated compounds, which are valuable in developing new materials and catalysts.
Biology: Investigated for its potential as a bioactive molecule with applications in drug discovery and development.
Medicine: Explored for its pharmacological properties, including its potential as an anti-inflammatory or anticancer agent.
Mechanism of Action
The mechanism of action of 2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone involves its interaction with specific molecular targets and pathways. The trifluoromethyl groups enhance its binding affinity to target proteins, potentially inhibiting or modulating their activity. This compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects. Detailed studies on its molecular targets and pathways are ongoing to elucidate its precise mechanism of action .
Comparison with Similar Compounds
Similar Compounds
2,2,2-Trifluoro-1-phenylethanone: Another fluorinated ketone with similar structural features but different applications.
2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethanone: A compound with trifluoromethyl groups and a trimethylphenyl moiety, used in different chemical contexts
Uniqueness
2,2,2-Trifluoro-1-(6-(trifluoromethyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone is unique due to its isoquinoline core and multiple trifluoromethyl groups, which confer distinct chemical and biological properties. Its enhanced stability, lipophilicity, and reactivity make it a valuable compound for various scientific and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
